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Compound of Interest

Compound Name: Formylhydrazine

Cat. No.: B046547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a

formal risk assessment or the guidance of a qualified safety professional. Always consult the

most current Safety Data Sheet (SDS) and relevant institutional and regulatory guidelines

before handling formylhydrazine.

Introduction
Formylhydrazine (CAS No. 624-84-0), also known as formic acid hydrazide, is a versatile

intermediate used in the synthesis of various heterocyclic compounds, including triazoles and

tetrazoles, which are significant in drug development and other chemical industries.[1]

However, its structural similarity to other hydrazine derivatives necessitates a thorough

understanding and strict adherence to safety and handling precautions due to its potential

toxicity and reactivity. This guide provides an in-depth overview of the known hazards of

formylhydrazine and detailed recommendations for its safe handling, storage, and emergency

management.

Physicochemical and Toxicological Properties
A clear understanding of the fundamental properties of formylhydrazine is the first step in

ensuring its safe use.
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Property Value Reference(s)

Molecular Formula CH4N2O [2]

Molecular Weight 60.06 g/mol [2]

Appearance
White to yellow crystalline solid

or flakes
[2][3]

Melting Point 51 - 58 °C (123.8 - 136.4 °F) [4]

Boiling Point 90 °C (194 °F) at 0.7 mmHg [2]

Flash Point 112 °C (233.6 °F) [4]

Solubility
Soluble in water, ethanol,

ether, and chloroform
[2][3]

Hygroscopicity
Hygroscopic (absorbs moisture

from the air)
[1][3]

Toxicological Data
Formylhydrazine is classified as a hazardous substance and is a suspected carcinogen.[1]

Acute exposure can cause irritation to the skin, eyes, and respiratory tract.[1]
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Hazard Classification Description Reference(s)

Acute Oral Toxicity Category 4 [4]

Acute Dermal Toxicity Category 4 [4]

Acute Inhalation Toxicity Category 4 (Dusts and Mists) [4]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[4]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)
[4]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)
[4]

Carcinogenicity

Suspected carcinogen based

on animal studies and

structural similarity to other

carcinogenic hydrazine

derivatives. Administration of

formylhydrazine in drinking

water induced lung tumors in

mice.

[1][3]

Hazard Identification and Risk Assessment
A thorough risk assessment should be conducted before any work with formylhydrazine
begins. This involves identifying potential hazards and evaluating the risks associated with the

planned procedures.

Primary Hazards
Toxicity: Harmful if swallowed, in contact with skin, or inhaled.[1][4]

Irritation: Causes skin, eye, and respiratory irritation.[1][4]

Carcinogenicity: Suspected human carcinogen.[1]
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Reactivity: Stable under normal conditions but is sensitive to moisture.[1][3] It is incompatible

with strong oxidizing agents and strong bases.[4]

Flammability: Flammable, with a flash point of 112 °C.[4]

Safe Handling and Personal Protective Equipment
(PPE)
Strict adherence to safe handling procedures and the use of appropriate personal protective

equipment are crucial to minimize exposure.

Engineering Controls
Ventilation: All work with formylhydrazine should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5]

Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be

readily accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)
PPE Category Specification Reference(s)

Eye/Face Protection
Chemical safety goggles or a

face shield.
[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

[4]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if working

outside of a fume hood or if

dusts/aerosols may be

generated.

[4]

Storage and Disposal
Proper storage and disposal are critical to prevent accidents and environmental contamination.
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Storage
Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[1][4]

Keep containers tightly closed to prevent moisture absorption.[1]

Store in a designated, labeled area.

Disposal
Dispose of formylhydrazine and any contaminated materials as hazardous waste in

accordance with all local, state, and federal regulations.

Do not dispose of down the drain or in regular trash.

Emergency Procedures
Preparedness for potential emergencies is a key component of a comprehensive safety plan.

First-Aid Measures
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Exposure Route First-Aid Procedure Reference(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[4]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing. Seek medical

attention.

[4]

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[4]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

immediate medical attention.

[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or appropriate foam.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE, including

respiratory protection.
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Containment and Cleaning: For solid spills, carefully sweep up the material to avoid

generating dust and place it in a suitable, labeled container for disposal. For liquid spills,

absorb with an inert material and place in a container for disposal.

Environmental Precautions: Prevent the spill from entering drains or waterways.

Experimental Protocols
Detailed and specific experimental protocols are essential for ensuring safety and

reproducibility. The following are generalized protocols that should be adapted to specific

laboratory conditions and procedures.

Protocol for a General Handling and Weighing
Procedure

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Don all required PPE (lab coat, gloves, safety goggles).

Designate a specific area within the fume hood for handling formylhydrazine.

Prepare all necessary equipment (spatula, weighing paper/boat, container for the weighed

compound) within the fume hood.

Handling:

Retrieve the formylhydrazine container from its storage location.

Open the container slowly inside the fume hood.

Carefully dispense the desired amount of formylhydrazine onto the weighing paper/boat

using a clean spatula.

Avoid generating dust. If any dust is generated, ensure it is contained within the fume

hood.
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Post-Handling:

Securely close the formylhydrazine container.

Clean any minor spills within the fume hood immediately using appropriate procedures.

Decontaminate the spatula and any other reusable equipment.

Dispose of weighing paper and any other contaminated disposable materials in the

designated hazardous waste container.

Wipe down the work surface in the fume hood.

Remove PPE in the correct order to avoid self-contamination and dispose of gloves in the

hazardous waste.

Wash hands thoroughly with soap and water.

Visualizations
Emergency Response Workflow
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Formylhydrazine Incident
(Spill, Exposure, Fire)
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Caption: Emergency response workflow for incidents involving formylhydrazine.
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Plausible Metabolic Toxicity Pathway

Formylhydrazine Metabolic Activation
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Caption: A plausible metabolic pathway for formylhydrazine-induced toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Formylhydrazine: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046547#safety-and-handling-precautions-for-
formylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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